Cas no 346662-35-9 (2-[4-(Morpholine-4-sulfonyl)-phenyl]-ethylamine)

2-[4-(Morpholine-4-sulfonyl)-phenyl]-ethylamine structure
346662-35-9 structure
Product Name:2-[4-(Morpholine-4-sulfonyl)-phenyl]-ethylamine
CAS No:346662-35-9
MF:C12H18N2O3S
MW:270.347921848297
CID:3083384
PubChem ID:559860
Update Time:2025-09-21

2-[4-(Morpholine-4-sulfonyl)-phenyl]-ethylamine Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(Morpholine-4-sulfonyl)-phenyl]-ethylamine
    • Oprea1_715237
    • SCHEMBL4384921
    • 2-[4-(4-Morpholinylsulfonyl)phenyl]ethanamine #
    • {2-[4-(morpholin-4-ylsulfonyl)phenyl]ethyl}amine hydrochloride
    • STK520583
    • 2-(4-(Morpholinosulfonyl)phenyl)ethan-1-amine
    • AKOS002391779
    • CS-0313563
    • (2-[4-(Morpholin-4-ylsulfonyl)phenyl]ethyl)amine hydrochloride
    • ALBB-026194
    • 2-[4-(morpholin-4-ylsulfonyl)phenyl]ethanamine hydrochloride
    • Cambridge id 6992626
    • 2-(4-morpholin-4-ylsulfonylphenyl)ethanamine
    • BBL002155
    • 346662-35-9
    • 2-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-amine
    • Ethanamine, 2-[4-(4-morpholylsulfonyl)phenyl]-
    • CJPWGCDTJPQHCT-UHFFFAOYSA-N
    • Inchi: 1S/C12H18N2O3S/c13-6-5-11-1-3-12(4-2-11)18(15,16)14-7-9-17-10-8-14/h1-4H,5-10,13H2
    • InChI Key: CJPWGCDTJPQHCT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(CCN)=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 270.10381361Da
  • Monoisotopic Mass: 270.10381361Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 81Ų

2-[4-(Morpholine-4-sulfonyl)-phenyl]-ethylamine Pricemore >>

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